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Compound of Interest

Compound Name: GSK-5959

Cat. No.: B15568977 Get Quote

GSK-5959 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of GSK-5959, a

potent and selective BRPF1 bromodomain inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is GSK-5959 and what is its mechanism of action?

GSK-5959 is a potent, selective, and cell-permeable inhibitor of the BRPF1 (Bromodomain and

PHD Finger-containing Protein 1) bromodomain, with an IC50 of approximately 80 nM.[1][2][3]

[4][5] It exhibits over 100-fold selectivity for BRPF1 over a panel of 35 other bromodomains,

including the BET family.[2][3][4][6] BRPF1 is a scaffolding protein that plays a crucial role in

the assembly of MYST family histone acetyltransferase (HAT) complexes, which are involved in

the epigenetic regulation of gene expression.[7][8] By inhibiting the BRPF1 bromodomain,

GSK-5959 disrupts the interaction between BRPF1 and acetylated histones, thereby

modulating gene transcription.[3]

Q2: What are the recommended solvents for dissolving GSK-5959?

The most commonly recommended solvent for GSK-5959 is DMSO.[1][2][3][4][6] Ethanol can

also be used, but the solubility is lower than in DMSO.[6] GSK-5959 is reported to be insoluble

in water.[4][6]

Q3: What is the maximum solubility of GSK-5959 in common solvents?
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The reported solubility of GSK-5959 can vary slightly between suppliers. For the most accurate

information, always refer to the certificate of analysis provided with your specific batch. The

table below summarizes the reported solubility data.

Q4: How should I prepare stock solutions of GSK-5959?

To prepare stock solutions, it is recommended to use fresh, high-quality DMSO.[1][6] To aid

dissolution, techniques such as sonication and gentle warming (e.g., to 37-45°C) can be

employed.[1][2] It is crucial to ensure the compound is fully dissolved before use. For

hygroscopic DMSO, its moisture content can negatively impact the solubility of GSK-5959, so

using a newly opened bottle is advised.[1][6]

Q5: How should I store GSK-5959 powder and stock solutions?

Powder: Store the solid form of GSK-5959 at -20°C for long-term storage (up to 3 years).[1]

[2][9]

Stock Solutions: Once dissolved in a solvent like DMSO, aliquot the stock solution into

single-use vials to avoid repeated freeze-thaw cycles.[1][10] These aliquots should be stored

at -80°C for up to 2 years or at -20°C for up to 1 year.[1]

Troubleshooting Guide
Q6: My GSK-5959 is not dissolving completely in DMSO, what should I do?

If you are experiencing difficulty dissolving GSK-5959, consider the following troubleshooting

steps:

Increase Sonication Time: Ensure you are sonicating for a sufficient duration.

Gentle Warming: Warm the solution to 37-45°C to increase solubility.[2]

Use Fresh DMSO: Hygroscopic (water-absorbing) DMSO can reduce the solubility of GSK-
5959.[1][6] Use a fresh, unopened bottle of anhydrous DMSO.

Check Concentration: You may be trying to prepare a stock solution that is above the

maximum solubility limit. Refer to the solubility data table to ensure you are within the

recommended concentration range.
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Q7: I observed precipitation when I diluted my GSK-5959 DMSO stock solution into an

aqueous buffer or cell culture medium. How can I prevent this?

This is a common issue when diluting a compound with low aqueous solubility from a DMSO

stock. Here are some strategies to mitigate precipitation:

Lower the Final Concentration: The final concentration of GSK-5959 in your aqueous

solution may be too high. Try working with a lower final concentration.

Increase the Percentage of DMSO: While high concentrations of DMSO can be toxic to cells,

a final concentration of up to 0.5% is often tolerated. A slightly higher DMSO concentration in

the final solution may help to keep GSK-5959 dissolved. Always run a vehicle control with

the same final DMSO concentration.

Use a Surfactant: For in vivo formulations, surfactants like Tween 80 can be used to improve

solubility and stability in aqueous solutions.[2]

Stepwise Dilution: Instead of a single large dilution, try a stepwise dilution, adding the DMSO

stock to the aqueous solution slowly while vortexing.

Q8: I am observing inconsistent results in my cell-based assays. Could this be related to GSK-
5959 solubility?

Yes, inconsistent results can be a consequence of poor solubility. If GSK-5959 is not fully

dissolved or precipitates out of solution during the experiment, the effective concentration of the

inhibitor will be lower and more variable than intended. To ensure consistency:

Visually Inspect Your Solutions: Before adding to cells, always visually inspect your final

working solutions for any signs of precipitation.

Prepare Fresh Dilutions: Prepare fresh dilutions of GSK-5959 from your DMSO stock for

each experiment.

Vortex Before Use: Briefly vortex your diluted solutions before adding them to your assay to

ensure a homogenous distribution of the compound.

Quantitative Data
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Table 1: Solubility of GSK-5959 in Common Solvents

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 6 - 13 mg/mL 15.21 - 32.96 mM

Sonication and

warming may be

required. Use of fresh

DMSO is

recommended.[1][2][6]

Ethanol 3 mg/mL 7.60 mM

Water Insoluble Insoluble [4][6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM GSK-5959 Stock Solution in DMSO

Weigh the Compound: Accurately weigh out the desired amount of GSK-5959 powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you

will need 3.94 mg of GSK-5959 (Molecular Weight: 394.47 g/mol ).

Add DMSO: Add the calculated volume of fresh, anhydrous DMSO to the tube.

Dissolve: Vortex the solution for 1-2 minutes. If the compound is not fully dissolved, sonicate

the tube in a water bath for 10-15 minutes. If necessary, gently warm the solution to 37°C

until the solid is completely dissolved.

Storage: Aliquot the stock solution into single-use, light-protected tubes and store at -80°C.

Protocol 2: Preparation of a Working Solution for Cell-Based Assays

Thaw Stock Solution: Thaw a single aliquot of your 10 mM GSK-5959 DMSO stock solution

at room temperature.
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Dilute in Culture Medium: Prepare your final working concentration by diluting the stock

solution directly into your cell culture medium. For example, to prepare a 10 µM working

solution, you would perform a 1:1000 dilution (e.g., add 1 µL of 10 mM stock to 1 mL of

medium).

Mix Thoroughly: Immediately after adding the DMSO stock, vortex the working solution

gently to ensure homogeneity and minimize the risk of precipitation.

Use Immediately: Use the freshly prepared working solution for your experiment without

delay.
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Caption: Signaling pathway of GSK-5959 as a BRPF1 inhibitor.
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Caption: Troubleshooting workflow for GSK-5959 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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